Cas no 97209-96-6 (4-(decyloxy)butan-2-ol)

• Product Name: 4-(decyloxy)butan-2-ol
• CAS No: 97209-96-6
• MF: C₁₄H₃₀O₂
• MW: 230.386805057526
• CID: 1988310
• PubChem ID: 57185
• Update Time: 2025-04-21

4-(decyloxy)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(decyloxy)butan-2-ol
• 4-decoxybutan-2-ol
• 2-BUTANOL, 4-(DECYLOXY)-
• 4-(Decyloxy)-2-butanol
• 97209-96-6
• BRN 5492303
• SCHEMBL10514188
• DTXSID40914056

• Inchi： 1S/C14H30O2/c1-3-4-5-6-7-8-9-10-12-16-13-11-14(2)15/h14-15H,3-13H2,1-2H3
• InChI Key： UCMHUESBHQTSMQ-UHFFFAOYSA-N
• SMILES： O(CCC(C)O)CCCCCCCCCC

Computed Properties

• Exact Mass: 230.224580195Da
• Monoisotopic Mass: 230.224580195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų